Cas no 83486-76-4 (Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI))

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI) is a specialized organic compound primarily used in synthetic chemistry and pharmaceutical research. Its biphenyl moiety enhances stability and reactivity, making it valuable for constructing complex molecular frameworks. The hydrochloride salt form improves solubility and handling, facilitating precise use in reactions such as nucleophilic substitutions or oxime formations. This compound is particularly useful in intermediates for drug development and agrochemical synthesis, where controlled functionalization is critical. High purity and consistent performance ensure reliable results in demanding applications. Proper storage under anhydrous conditions is recommended to maintain its integrity.

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI) structure

83486-76-4 structure

Product Name:Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI)

CAS No:83486-76-4

MF:C₁₂H₁₂ClNO

MW:221.682782173157

MDL:MFCD26383868

CID:5227665

Update Time:2025-05-20

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

- Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI)
- MDL： MFCD26383868
- Inchi： 1S/C12H11NO.ClH/c13-14-12-9-5-4-8-11(12)10-6-2-1-3-7-10;/h1-9H,13H2;1H
- InChI Key： YQZWRHIQKQAKRP-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C1C=CC=CC=1)N.Cl

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1196551-1g	O-(2-Biphenylyl)hydroxylamine Hydrochloride	83486-76-4	95%	1g	$980	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945292-1g	o-([1,1'-biphenyl]-2-yl)hydroxylamine hydrochloride	83486-76-4	98%	1g	￥13723.00	2024-07-28
eNovation Chemicals LLC	Y1196551-1g	O-(2-Biphenylyl)hydroxylamine Hydrochloride	83486-76-4	95%	1g	$980	2025-02-27
eNovation Chemicals LLC	Y1196551-1g	O-(2-Biphenylyl)hydroxylamine Hydrochloride	83486-76-4	95%	1g	$980	2025-02-28

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI) Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI)

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride (9CI)

Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride, also known by its CAS number 83486-76-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a hydrochloride salt of hydroxylamine derivative, specifically substituted with a biphenyl group at the oxygen atom. The biphenyl moiety introduces unique electronic and steric properties, making it a valuable tool in various chemical reactions.

Recent studies have highlighted the role of Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride in the synthesis of bioactive molecules. Its ability to act as a nucleophile in substitution reactions has been exploited in the construction of complex heterocycles. For instance, researchers have employed this compound in the formation of pyrrolidine derivatives, which are known for their potential pharmacological activities. The biphenyl group enhances the compound's stability and selectivity in these reactions, making it a preferred choice over other hydroxylamine derivatives.

In addition to its synthetic applications, CAS 83486-76-4 has shown promise in catalytic processes. Its ability to coordinate with metal catalysts has been leveraged in asymmetric catalysis, particularly in the synthesis of chiral centers. This property is crucial in drug discovery, where the stereochemistry of molecules plays a pivotal role in their efficacy and safety profiles.

The synthesis of Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride involves a multi-step process that typically starts with the preparation of the corresponding hydroxylamine derivative. The introduction of the biphenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility and stability for subsequent applications.

The structural features of this compound make it an excellent candidate for exploring its interactions with biological systems. Recent computational studies have revealed that the biphenyl group enhances the compound's ability to penetrate cellular membranes, potentially improving its bioavailability. This characteristic is particularly advantageous in drug delivery systems where efficient uptake is critical.

In conclusion, CAS 83486-76-4, or Hydroxylamine, O-[1,1'-biphenyl]-2-yl-, hydrochloride, stands out as a versatile compound with wide-ranging applications in organic synthesis and pharmacology. Its unique chemical properties and recent advancements in its utilization underscore its importance as a valuable tool in modern chemical research.